Cas no 73496-29-4 (2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-)

• Product Name: 2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-
• CAS No: 73496-29-4
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 552454
• PubChem ID: 5393142
• Update Time: 2025-04-19

2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-
• 7-hydroxy-4-(trifluoromethyl)-1H-quinolin-2-one
• 7-hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one
• 2,7-Dihydroxy-4-trifluoromethylquinoline
• 7-hydroxy-4-(trifluoromethyl)-2(1H)-quinolinone
• 7-Hydroxy-4-(trifluoromethyl)-2-quinolone
• 7-Hydroxy-4-trifluormethyl-chinolon-2
• AC1NU2AS
• Carbostyril 151
• Carbostyril-?151
• CTK5D8080
• STOCK2S-03350
• SureCN1042318
• SCHEMBL1042318
• 4-(8-Hydroxy-5-quinolylazo)-1-naphthalenesulfonicacid
• XAGSNZIBWDMNBS-UHFFFAOYSA-N
• AKOS005463157
• DTXSID50419820
• 73496-29-4
• FT-0733343
• 4-(Trifluoromethyl)quinoline-2,7-diol
• STK530254
• DA-03197
• G86758

• Inchi： 1S/C10H6F3NO2/c11-10(12,13)7-4-9(16)14-8-3-5(15)1-2-6(7)8/h1-4,15H,(H,14,16)
• InChI Key： XAGSNZIBWDMNBS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2C=C(C=CC=21)O)=O)(F)F

Computed Properties

• Exact Mass: 229.03506292g/mol
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.511
• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.548